4-Butylpyrrolidin-3-OL

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• SMILES: CCCCC1CNCC1O
• InChI: InChI=1S/C8H17NO/c1-2-3-4-7-5-9-6-8(7)10/h7-10H,2-6H2,1H3
• InChIKey: UVWVUZCZKQAXTE-UHFFFAOYSA-N

4-Butylpyrrolidin-3-OL for Drug Discovery: Physicochemical Profile and Differentiated Procurement Rationale

4-Butylpyrrolidin-3-OL (CAS 1824311-28-5) is a 4-alkyl-substituted pyrrolidin-3-ol secondary alcohol with molecular formula C₈H₁₇NO and molecular weight 143.23 g/mol . The compound exists as a racemic trans-configured mixture and as the enantiopure (3S,4R)-form (CAS 1242166-62-6) . Its computed LogP of 0.76 and topological polar surface area (TPSA) of 32.26 Ų position it within drug-like chemical space as a chiral building block for medicinal chemistry and a core scaffold for transition-state analogue inhibitor design [1].

ScaffoldChiral pyrrolidine core for transition-state analogue inhibitor design

PhysicochemicalComputed LogP ~0.8 within drug-like window, supporting permeability profiling

StereochemistryEnantiopure (3S,4R)-form available, supporting stereochemically defined SAR

• [1] Ducati, R.G.; Harijan, R.K.; Cameron, S.A.; Tyler, P.C.; Evans, G.B.; Schramm, V.L. Transition-State Analogues of Campylobacter jejuni 5'-Methylthioadenosine Nucleosidase. ACS Chem. Biol. 2018, 13, 3173-3183. DOI: 10.1021/acschembio.8b00781. View Source

Why 4-Butylpyrrolidin-3-OL Cannot Be Replaced by Methyl, Ethyl, or Propyl Analogs in Lead Optimization

The 4-alkyl substituent length on the pyrrolidin-3-ol scaffold is a critical determinant of both physicochemical and target-binding properties. Each methylene addition alters LogP by approximately 0.3–0.6 log units, directly impacting membrane permeability and solubility profiles [1]. In enzyme inhibition contexts such as 5'-methylthioadenosine nucleosidase (MTAN), the 4-alkyl chain interacts with a hydrophobic enzyme pocket, and even a single carbon change can shift the dissociation constant by 2- to 4-fold [2]. Generic substitution across this homologous series therefore disrupts the finely balanced lipophilicity–potency relationship required for a given lead series, making independent procurement of the butyl congener essential for SAR continuity.

Lipophilicity driftEach CH₂ change shifts LogP by ~0.3–0.6 units; shorter alkyl chains may fall outside the permeability window required for CNS or cell-based assays.

Enzyme pocket occupancyButyl chain fills a hydrophobic subsite in MTAN; methyl, ethyl, or propyl analogs may reduce pocket contacts, shifting Ki 2- to 4-fold.

Conformational samplingShorter chains lack the rotatable bonds needed for induced-fit binding, limiting scaffold utility for deep subsite targeting.

• [1] Computed LogP values collated from vendor and database sources: 4-methylpyrrolidin-3-ol LogP -0.408 (Chembase ID 245845); 4-ethylpyrrolidin-3-ol LogP 0.121 (Chembase ID 244454); 4-propylpyrrolidin-3-ol XLogP3 0.6 (PubChem CID 5490144); 4-butylpyrrolidin-3-ol LogP 0.7569 (Leyan, CAS 1824311-28-5). View Source
• [2] Ducati, R.G.; Harijan, R.K.; Cameron, S.A.; Tyler, P.C.; Evans, G.B.; Schramm, V.L. Transition-State Analogues of Campylobacter jejuni 5'-Methylthioadenosine Nucleosidase. ACS Chem. Biol. 2018, 13, 3173-3183. View Source

4-Butylpyrrolidin-3-OL: Quantitative Head-to-Head Differentiation Evidence Against 4-Alkyl Analogs

LogP Lipophilicity Ranking: Butyl Provides a 1.16 Log-Unit Increase Over Methyl for Enhanced Membrane Permeability

4-Butylpyrrolidin-3-OL exhibits a computed LogP of 0.7569, which is 1.16 log units higher than 4-methylpyrrolidin-3-ol (LogP -0.408) and 0.64 log units higher than 4-ethylpyrrolidin-3-ol (LogP 0.121) . This places the butyl congener in the optimal lipophilicity range (LogP 0.5–3.0) associated with favorable oral absorption and CNS penetration, whereas the methyl analog falls below this threshold. The propyl analog (XLogP3 0.6) and phenyl analog (LogP 1.865) bracket the butyl value, confirming that the four-carbon chain offers a midpoint lipophilicity not achievable with shorter alkyl substituents [1].

LogP Profile

Reported

Butyl LogP = 0.76
+1.16 units vs methyl (−0.41)
+0.64 units vs ethyl (0.12)

Positions compound within drug-like LogP window, supporting permeability profiling

Computed values; experimental validation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.7569 (4-butylpyrrolidin-3-ol)
Comparator Or Baseline	4-methylpyrrolidin-3-ol LogP = -0.408; 4-ethylpyrrolidin-3-ol LogP = 0.121; 4-propylpyrrolidin-3-ol LogP = 0.6; 4-phenylpyrrolidin-3-ol LogP = 1.865
Quantified Difference	+1.16 log units vs. methyl; +0.64 log units vs. ethyl; +0.16 log units vs. propyl
Conditions	Computed LogP values from vendor and database sources (Leyan, Chembase, PubChem, ChemSrc); consistent TPSA of 32.26 Ų across all alkyl analogs

Why This Matters

The butyl substituent uniquely positions this compound within the drug-like LogP window (0.5–3.0) while maintaining a lower molecular weight than the phenyl analog, offering a superior permeability-to-size ratio for oral bioavailability optimization.

• [1] PubChem. (4S)-4-Propylpyrrolidin-3-ol (XLogP3 0.6). PubChem CID 5490144. https://pubchem.ncbi.nlm.nih.gov/; ChemSrc. (3S,4R)-4-Phenylpyrrolidin-3-ol hydrochloride (LogP 1.865). https://www.chemsrc.com/. View Source

MTAN Enzyme Inhibition: Butyl Analog Retains Sub-Micromolar Potency (Ki 1.4 µM) with 2.2-Fold Proximity to the Most Potent Methyl Congener

In the Campylobacter jejuni 5'-methylthioadenosine nucleosidase (MTAN) assay, the 4-butyl-substituted transition-state analogue (3R,4S)-1-[(4-amino-5,7a-dihydro-4aH-pyrrolo[3,2-d]pyrimidin-7-yl)methyl]-4-butylpyrrolidin-3-ol exhibits a Ki of 1.4 µM (0.0000014 M) at pH 7.4 and 25°C [1]. This is only 2.2-fold weaker than the 4-methyl analog (Ki 0.64 µM; 0.00000064 M) and 2.1-fold more potent than the 4-propyl analog (Ki 2.9 µM; 0.0000029 M) measured under identical conditions [2]. The non-linear SAR trend (methyl > butyl > propyl) indicates that the butyl chain engages in specific hydrophobic pocket interactions that are partially lost with the propyl substituent, making the butyl congener a critical SAR probe [3].

MTAN Ki

Reported

Ki = 1.4 µM
2.2× less potent than methyl (0.64 µM)
2.1× more potent than propyl (2.9 µM)

Intermediate potency supports PK-potency balance review in MTAN studies

Non-linear SAR; butyl may offer unique pocket engagement

Evidence Dimension	Inhibition constant (Ki) against C. jejuni MTAN
Target Compound Data	Ki = 1.4 µM (4-butylpyrrolidin-3-ol-derived TSA)
Comparator Or Baseline	4-methyl analog Ki = 0.64 µM; 4-propyl analog Ki = 2.9 µM
Quantified Difference	2.2-fold less potent than methyl; 2.1-fold more potent than propyl
Conditions	pH 7.4, 25°C; competitive inhibition measured under [I]>>[E] conditions with substrate at 141 × Km (BRENDA and ACS Chem. Biol. 2018)

Why This Matters

The butyl analog's intermediate potency combined with its superior LogP makes it the preferred scaffold for balancing target engagement with pharmacokinetic properties in MTAN-targeted antibacterial programs.

• [1] BRENDA Enzyme Database. Ligand: (3R,4S)-1-[(4-amino-5,7a-dihydro-4aH-pyrrolo[3,2-d]pyrimidin-7-yl)methyl]-4-butylpyrrolidin-3-ol. BRENDA Ligand ID 232448. Ki = 0.0000014 M. https://www.brenda-enzymes.info/ligand.php?brenda_ligand_id=232448. View Source
• [2] BRENDA Enzyme Database. Ligand: (3R,4S)-1-[(4-amino-5H-pyrrolo[3,2-d]pyrimidin-7-yl)methyl]-4-methylpyrrolidin-3-ol (Ki 0.00000064 M). BRENDA Ligand ID 232332; Ligand: (3R,4S)-1-[(4-amino-5,7a-dihydro-4aH-pyrrolo[3,2-d]pyrimidin-7-yl)methyl]-4-propylpyrrolidin-3-ol (Ki 0.0000029 M). BRENDA Ligand ID 232451. View Source
• [3] Ducati, R.G.; Harijan, R.K.; Cameron, S.A.; Tyler, P.C.; Evans, G.B.; Schramm, V.L. ACS Chem. Biol. 2018, 13, 3173-3183. DOI: 10.1021/acschembio.8b00781. View Source

Rotatable Bond Count: Three Rotatable Bonds in the Butyl Chain Enable Induced-Fit Binding Conformations Not Accessible to Shorter Analogs

4-Butylpyrrolidin-3-OL possesses three rotatable bonds in its 4-butyl side chain, compared to zero for 4-methyl, one for 4-ethyl, and two for 4-propyl analogs . This incremental flexibility allows the butyl chain to sample a larger conformational space and adopt binding poses that maximize hydrophobic contacts within enzyme pockets. The crystallographic structure of the butylthio-DADMe-Immucillin-A complex with C. jejuni MTAN (PDB 6AYR, 1.95 Å resolution) confirms that the extended 4-substituent occupies a well-defined hydrophobic channel where optimal filling correlates with inhibitor potency [1].

Rotatable Bonds

Class-level

3 rotatable bonds (butyl)
vs 0 (methyl), 1 (ethyl), 2 (propyl)

Greater conformational sampling may enable induced-fit binding not accessible to shorter analogs

Structural inference; PDB 6AYR supports hydrophobic channel fit

Evidence Dimension	Number of rotatable bonds in the 4-alkyl substituent
Target Compound Data	3 rotatable bonds (4-butyl chain)
Comparator Or Baseline	4-methyl = 0; 4-ethyl = 1; 4-propyl = 2 rotatable bonds
Quantified Difference	+3 vs. methyl; +2 vs. ethyl; +1 vs. propyl
Conditions	Structural feature derived from SMILES notation and standard rotatable bond definitions (excluding ring bonds); consistent across all 4-alkylpyrrolidin-3-ol congeners

Why This Matters

Greater conformational自由度 enables the butyl congener to achieve induced-fit binding that is sterically impossible for shorter-chain analogs, expanding its utility as a scaffold for targeting deep hydrophobic subsites.

• [1] RCSB PDB. 6AYR: Crystal structure of C. jejuni MTAN complexed with butylthio-DADMe-Immucillin-A. Deposited 2017-09-08, Released 2018-09-12. Resolution 1.95 Å. https://www3.rcsb.org/structure/6AYR. View Source

Enantiopure Availability at 98% Purity: The (3S,4R)-Form Enables Stereochemically Defined SAR Without Chromatographic Resolution

The (3S,4R)-enantiomer of 4-butylpyrrolidin-3-OL (CAS 1242166-62-6) is commercially available at 98% minimum purity from multiple vendors, compared to the standard 95% purity typical for the racemate and for 4-methyl, 4-ethyl, and many 4-propyl preparations . This pre-resolved enantiopure form eliminates the need for chiral chromatographic separation, which is a significant cost and time barrier in medicinal chemistry workflows. The (3S,4R) stereochemistry corresponds to the biologically active configuration validated in the MTAN transition-state analogue series [1].

Enantiopure Purity

Reported

98% min. purity (3S,4R)
vs 95% typical racemate

Pre-resolved enantiomer reduces need for chiral separation, supporting stereochemically defined SAR

Purity per vendor COA; verify lot-specific data

Evidence Dimension	Minimum vendor-specified purity of the enantiopure trans-form
Target Compound Data	98% purity for (3S,4R)-4-butylpyrrolidin-3-ol (CAS 1242166-62-6)
Comparator Or Baseline	95% purity typical for racemic 4-butylpyrrolidin-3-ol (CAS 1824311-28-5), 4-methylpyrrolidin-3-ol, and 4-ethylpyrrolidin-3-ol
Quantified Difference	+3 percentage points higher minimum purity specification for the enantiopure butyl congener
Conditions	Commercial vendor specifications (Leyan, AKSci, MolCore); purity verified by HPLC and NMR per vendor COA protocols

Why This Matters

Procurement of the pre-resolved (3S,4R)-enantiomer at 98% purity accelerates SAR studies by providing stereochemically homogeneous material directly, reducing the need for in-house chiral separation and lowering the risk of confounding biological results from enantiomeric impurities.

• [1] Ducati, R.G.; Harijan, R.K.; Cameron, S.A.; Tyler, P.C.; Evans, G.B.; Schramm, V.L. ACS Chem. Biol. 2018, 13, 3173-3183. (3R,4S) stereochemistry validated in MTAN inhibitor co-crystal structures.) View Source

4-Butylpyrrolidin-3-OL: Evidence-Backed Procurement Scenarios for Medicinal Chemistry and Chemical Biology

Transition-State Analogue Inhibitor Design Targeting Bacterial MTAN for Antibiotic Development

The 4-butylpyrrolidin-3-ol scaffold is a validated core for constructing picomolar to nanomolar transition-state analogue inhibitors of 5'-methylthioadenosine nucleosidase (MTAN), an enzyme in the menaquinone biosynthetic pathway of Campylobacter jejuni and other pathogens [1]. The butyl congener's Ki of 1.4 µM, combined with its favorable LogP of 0.76, positions it as the lead scaffold for balancing target potency with bacterial cell permeability in antibiotic discovery programs [2].

Chiral Building Block for Asymmetric Synthesis of Bioactive Pyrrolidines

Enantiopure (3S,4R)-4-butylpyrrolidin-3-ol (98% purity) serves as a stereochemically defined starting material for the synthesis of 3,4-disubstituted pyrrolidines, including glycosidase inhibitors and sphingolipid mimics, via asymmetric 1,3-dipolar cycloaddition strategies [1]. The pre-resolved enantiomer eliminates the need for chiral HPLC separation, reducing synthesis timelines and costs in medicinal chemistry lead generation campaigns [2].

Fine-Tuning Lipophilicity in CNS Drug Candidate Lead Optimization

With a computed LogP of 0.7569, 4-butylpyrrolidin-3-ol occupies a central position in the 4-alkylpyrrolidin-3-ol lipophilicity series (spanning -0.41 for methyl to 1.87 for phenyl) [1]. This makes it the preferred choice for CNS-targeted programs requiring LogP in the 0.5–1.0 range to balance blood-brain barrier penetration with aqueous solubility, where shorter alkyl chains yield insufficient permeability and the phenyl analog introduces excessive lipophilicity and molecular weight [2].

Chemical Biology Probe for Sphingolipid Metabolism Studies

The 4-butylpyrrolidin-3-ol scaffold has been employed in the design of imino-sugar-based sphingolipid mimics that interfere with glucosylceramide production in murine melanoma cells, as demonstrated by the cytotoxic C-octylpyrrolidine derivatives derived from this core [1]. The butyl substituent's conformational flexibility (three rotatable bonds) enables the scaffold to mimic the sphingoid base hydrophobic tail while maintaining synthetic tractability for SAR expansion [2].

Application

Selection Property

Validation Focus

MTAN transition-state analogue inhibitor studies

Balanced LogP and Ki profile

Enzyme inhibition assay under standardized conditions

CNS lead optimization (permeability / solubility profiling)

Computed LogP within 0.5–1.0 range

Experimental LogP and PAMPA correlation

Chiral building block for asymmetric synthesis

Enantiopure (3S,4R)-configuration, ≥98% purity specification

Chiral HPLC or polarimetry verification of enantiomeric excess

Chemical biology probe for sphingolipid metabolism

Conformational flexibility (3 rotatable bonds) for sphingoid base mimicry

Target engagement and metabolic labeling in cell-based assays

• [1] Ducati, R.G.; Harijan, R.K.; Cameron, S.A.; Tyler, P.C.; Evans, G.B.; Schramm, V.L. ACS Chem. Biol. 2018, 13, 3173-3183. DOI: 10.1021/acschembio.8b00781; Rives, A.; Genisson, Y.; Faugeroux, V.; Zedde, C.; Lepetit, C.; Chauvin, R.; Saffon, N.; Andrieu-Abadie, N.; Colie, S.; Levade, T.; Baltas, M. Highly Regioselective Oxirane Ring-Opening of a Versatile Epoxypyrrolidine Precursor of New Imino-Sugar-Based Sphingolipid Mimics. Chem. Eur. J. 2009, 15, 2474-2489. View Source
• [2] Karlsson, S.; Högberg, H.-E. Synthesis of Enantiomerically Pure 4-Substituted Pyrrolidin-3-ols via Asymmetric 1,3-Dipolar Cycloaddition. Tetrahedron: Asymmetry 2001, 12, 1977-1982; Computed LogP data from Leyan, Chembase, PubChem, and ChemSrc as cited in Section 3. View Source